Cas no 80493-81-8 (Imidazo[1,2-a]pyridin-3-amine,2-(1,3-benzodioxol-5-yl)-)

• Product Name: Imidazo[1,2-a]pyridin-3-amine,2-(1,3-benzodioxol-5-yl)-
• CAS No: 80493-81-8
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• MDL: MFCD07021268
• CID: 707711
• PubChem ID: 16740830
• Update Time: 2025-05-22

Imidazo[1,2-a]pyridin-3-amine,2-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridin-3-amine,2-(1,3-benzodioxol-5-yl)-
• 2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIDIN-3-YLAMINE
• DTXSID80587703
• 80493-81-8
• 2-(Benzo[d][1,3]dioxol-5-yl)imidazo[1,2-a]pyridin-3-amine
• 2-(1,3-benzodioxol-5-yl)imidazo[1,2-a]pyridin-3-amine
• AKOS005257119
• 2-(2H-1,3-Benzodioxol-5-yl)imidazo[1,2-a]pyridin-3-amine
• MFCD07021268

• MDL： MFCD07021268
• Inchi： 1S/C14H11N3O2/c15-14-13(16-12-3-1-2-6-17(12)14)9-4-5-10-11(7-9)19-8-18-10/h1-7H,8,15H2
• InChI Key： UJFFWQWRBYMLAG-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1=C(N)N2C=CC=CC2=N1

Computed Properties

• Exact Mass: 253.085126602g/mol
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.49
• Refractive Index: 1.744

Additional information on Imidazo[1,2-a]pyridin-3-amine,2-(1,3-benzodioxol-5-yl)-

Imidazo[1,2-a]pyridin-3-amine,2-(1,3-benzodioxol-5-yl)- (CAS No. 80493-81-8): A Comprehensive Overview

Imidazo[1,2-a]pyridin-3-amine,2-(1,3-benzodioxol-5-yl)- (CAS No. 80493-81-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its fused imidazo[1,2-a]pyridine core and 1,3-benzodioxole substituent, exhibits unique chemical properties that make it valuable for various applications. Its molecular structure combines aromaticity with electron-rich functionalities, enabling interactions with biological targets and materials surfaces.

The growing interest in imidazo[1,2-a]pyridine derivatives stems from their diverse pharmacological activities. Researchers have explored CAS 80493-81-8 as a potential scaffold for drug development, particularly in neurological and anti-inflammatory applications. The 1,3-benzodioxol-5-yl group enhances the compound's bioavailability and binding affinity, making it a promising candidate for further study. Recent publications highlight its role in modulating specific enzyme pathways, though detailed mechanisms remain under investigation.

From a synthetic chemistry perspective, 2-(1,3-benzodioxol-5-yl)imidazo[1,2-a]pyridin-3-amine presents interesting challenges and opportunities. The compound's synthesis typically involves multi-step reactions, with researchers optimizing yields through various catalytic systems. Advanced characterization techniques like NMR spectroscopy and X-ray crystallography confirm its structural features, including the planar conformation of the imidazo[1,2-a]pyridine system and the spatial orientation of the benzodioxole moiety.

Material scientists have investigated imidazo[1,2-a]pyridine-based compounds for their optoelectronic properties. The CAS 80493-81-8 derivative shows potential in organic light-emitting diodes (OLEDs) due to its conjugated π-system and electron-donating characteristics. When incorporated into polymeric matrices, these compounds demonstrate tunable luminescence, sparking interest for display technologies and sensor applications.

The pharmaceutical industry's search for novel heterocyclic bioactive compounds has put imidazo[1,2-a]pyridin-3-amines in the spotlight. Structure-activity relationship (SAR) studies of 2-(1,3-benzodioxol-5-yl) derivatives reveal how subtle modifications affect biological potency. Computational chemistry approaches, including molecular docking simulations, help predict interactions with protein targets, guiding medicinal chemistry optimization efforts.

Analytical chemists have developed specialized methods for quantifying imidazo[1,2-a]pyridin-3-amine,2-(1,3-benzodioxol-5-yl)- in complex matrices. High-performance liquid chromatography (HPLC) coupled with mass spectrometry provides sensitive detection, crucial for pharmacokinetic studies. Stability testing under various conditions informs formulation strategies, addressing challenges related to this compound's physicochemical properties.

Recent patent literature indicates growing commercial interest in imidazo[1,2-a]pyridine derivatives, with CAS 80493-81-8 appearing in several applications. The compound's versatility enables its use as an intermediate for more complex molecules, driving demand from specialty chemical suppliers. Market analysts note increasing procurement inquiries from both academic and industrial sectors, reflecting expanding research activities.

Environmental and safety assessments of 2-(1,3-benzodioxol-5-yl)imidazo[1,2-a]pyridin-3-amine follow standard regulatory guidelines. While not classified as hazardous under current systems, proper handling procedures are recommended during laboratory use. The compound's biodegradation pathways and ecotoxicological profile represent active research areas, particularly for pharmaceutical candidates containing this structural motif.

The scientific community continues to explore new synthetic routes to imidazo[1,2-a]pyridin-3-amine derivatives, with CAS 80493-81-8 serving as a valuable reference compound. Green chemistry approaches aim to improve the sustainability of production processes, reducing waste and energy consumption. These developments align with broader trends in fine chemical manufacturing toward more environmentally benign methods.

Future research directions for imidazo[1,2-a]pyridin-3-amine,2-(1,3-benzodioxol-5-yl)- may include exploration of its supramolecular chemistry and potential in crystal engineering. The compound's hydrogen bonding capabilities and aromatic stacking interactions could enable design of functional materials with tailored properties. Additionally, structure-based drug design may yield optimized analogs with enhanced therapeutic profiles.

For researchers working with CAS 80493-81-8, proper characterization remains essential. Comprehensive spectral data (including ¹H NMR, ¹³C NMR, and HRMS) should accompany any experimental reports to facilitate reproducibility. Standardized analytical methods help ensure quality control during compound procurement and handling in various applications.

The unique structural features of 2-(1,3-benzodioxol-5-yl)imidazo[1,2-a]pyridin-3-amine continue to inspire innovation across multiple disciplines. As understanding of its properties deepens, new applications will likely emerge in fields ranging from medicinal chemistry to advanced materials. The compound represents an excellent example of how heterocyclic chemistry drives scientific and technological progress.